(Z)-2-(2-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C21H21BrN2O3/c1-23-8-10-24(11-9-23)13-16-18(25)7-6-15-20(26)19(27-21(15)16)12-14-4-2-3-5-17(14)22/h2-7,12,25H,8-11,13H2,1H3/b19-12-
• InChI Key: QWYVXQQOVHPFCF-UNOMPAQXSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4Br)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4Br)/C3=O)O
• Molecular Formula: C21H21BrN2O3
• Molecular Weight: 429.3 g/mol

Description

(Z)-2-(2-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H21BrN2O3 and its molecular weight is 429.314. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Properties of Phenoxo-Bridged Dicopper(II) Complexes : Research on similar compounds, such as 4-bromo-2-[(4-methylpiperazin-1-yl)methyl]-6-[N-(3,5-dimethyl-2-hydroxy-benzyl)-N-methylaminomethyl]phenol, has led to the synthesis of novel dicopper(II) complexes. These complexes exhibit unique spectral, electrochemical, and magnetic properties, making them potential candidates for material science applications (Amudha, Thirumavalavan, & Kandaswamy, 1999).

Biological Activities

• Synthesis of Novel Octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione Derivatives : Compounds structurally similar to (Z)-2-(2-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one have been synthesized as models of saframycins, which are known for their potential anticancer properties (Saito et al., 1997).

• Zinc Phthalocyanine with High Singlet Oxygen Quantum Yield : Zinc phthalocyanine derivatives, featuring structural similarities to the query compound, have been synthesized and studied for their potential as Type II photosensitizers in cancer photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Crystal Structures and Interactions

• Crystal Structures of Aroylhydrazones Derived from Methoxysalicylaldehyde : The study of compounds like 3-bromo-N'-(2-hydroxy-5-methoxybenzylidene)benzohydrazide reveals insights into the crystal structures stabilized by hydrogen bonds and π-π interactions, which are significant in the development of new materials and pharmaceuticals (Zong & Wu, 2013).

Antimicrobial and Antioxidant Properties

• Novel Zinc(II) Complexes as Antimicrobial Agents : Zinc(II) complexes with heterocyclic ligands, which may share structural characteristics with the query compound, have been synthesized and evaluated for their antimicrobial activities. Such studies are crucial in the search for new antimicrobial agents (Yamgar et al., 2014).